Tert-butyl 3-amino-3-(2-ethoxy-2-oxoethyl)azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-amino-3-(2-ethoxy-2-oxoethyl)azetidine-1-carboxylate
• InChI: InChI=1S/C12H22N2O4/c1-5-17-9(15)6-12(13)7-14(8-12)10(16)18-11(2,3)4/h5-8,13H2,1-4H3
• InChI Key: XPXLMLCRLYNVBC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1(CN(C1)C(=O)OC(C)(C)C)N
• Molecular Formula: C12H22N2O4
• Molecular Weight: 258.31 g/mol
• CAS No.: 1111202-76-6

Description

Tert-butyl 3-amino-3-(2-ethoxy-2-oxoethyl)azetidine-1-carboxylate is a chemical compound with the CAS Number: 1262407-74-8. It has a molecular weight of 286.37. The IUPAC name for this compound is tert-butyl 3-amino-3-(2-ethoxy-2-oxoethyl)-1-piperidinecarboxylate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H26N2O4/c1-5-19-11(17)9-14(15)7-6-8-16(10-14)12(18)20-13(2,3)4/h5-10,15H2,1-4H3.

It is stored at a temperature of 4 degrees Celsius. It is in liquid form.

Scientific Research Applications

Synthesis and Characterization

Tert-butyl 3-amino-3-(2-ethoxy-2-oxoethyl)azetidine-1-carboxylate and its derivatives are synthesized and characterized in various studies. These compounds are essential intermediates in the synthesis of more complex molecular structures. For instance, their synthesis through palladium-catalyzed Suzuki reactions and subsequent characterization via NMR and HRMS techniques has been documented, highlighting their role in the synthesis of target molecules like mTOR targeted PROTAC molecule PRO1 (Zhang et al., 2022). Another study discusses the synthesis and molecular structure of a related compound, tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, through intramolecular lactonization reaction and characterization by NMR spectroscopy and X-ray diffraction analysis (Moriguchi et al., 2014).

Role in Peptide Activity Studies

Azetidine derivatives, including this compound, have been used to synthesize enantiopure 3-substituted azetidine-2-carboxylic acids. These compounds are designed as tools for studying the influence of conformation on peptide activity, serving a crucial role in biochemical research (Sajjadi & Lubell, 2008).

Applications in Organic Synthesis

This chemical plays a pivotal role in organic synthesis. For example, tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a related compound, is utilized for further selective derivation on azetidine and cyclobutane rings, providing access to novel compounds that complement piperidine ring systems (Meyers et al., 2009). Additionally, the synthesis of tert-butyl 5-amino-4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxyphenyl carbamate, an intermediate in biologically active compounds, exemplifies its role in the rapid synthesis of complex pharmaceuticals (Zhao et al., 2017).

Applications in Medicinal Chemistry

Protected 3-haloazetidines, which include this compound derivatives, are versatile building blocks in medicinal chemistry. They are used to prepare high-value azetidine-3-carboxylic acid derivatives, demonstrating their significance in the synthesis of natural products and pharmaceutical compounds (Ji et al., 2018).

Safety and Hazards

The safety information available indicates that this compound is dangerous. The hazard statements include H315, H318, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P310, P312, P332+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

Tert-butyl 3-amino-3-(2-ethoxy-2-oxoethyl)azetidine-1-carboxylate is primarily used as a building block in organic synthesis . Its primary targets are the molecules it reacts with to form new compounds.

Mode of Action

This compound can readily undergo [3+2] cycloadditions with dipolariphiles to generate a series of small-ring spirocycles . This interaction allows for the synthesis of complex molecules from simpler precursors.

Biochemical Pathways

The compound is used as a precursor to the synthesis of thia and oxa-azaspiro [3.4]octanes . These are classes of compounds that include many biologically active molecules. The exact pathways affected would depend on the specific reactions the compound is used in.

Result of Action

The result of the compound’s action is the formation of new compounds through [3+2] cycloaddition reactions . The specific molecular and cellular effects would depend on the compounds it is used to synthesize.

Action Environment

The efficacy and stability of this compound, as well as its reactions, can be influenced by various environmental factors such as temperature, pH, and the presence of other chemicals. For example, it is recommended to store the compound at a temperature of 2-8°C . The exact conditions for optimal stability and reactivity would depend on the specific reaction conditions.